Cas no 1393570-78-9 (Ethyl 5-amino-6-chloropyrimidine-4-carboxylate)

Ethyl 5-amino-6-chloropyrimidine-4-carboxylate structure
1393570-78-9 structure
Product Name:Ethyl 5-amino-6-chloropyrimidine-4-carboxylate
CAS No:1393570-78-9
MF:C7H8ClN3O2
MW:201.610320091248
CID:5684883
PubChem ID:72218419
Update Time:2024-11-07

Ethyl 5-amino-6-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 5-AMINO-6-CHLOROPYRIMIDINE-4-CARBOXYLATE
    • AB85265
    • 1393570-78-9
    • AKOS037652040
    • 181905
    • 4-Pyrimidinecarboxylic acid, 5-amino-6-chloro-, ethyl ester
    • Ethyl 5-amino-6-chloropyrimidine-4-carboxylate
    • Inchi: 1S/C7H8ClN3O2/c1-2-13-7(12)5-4(9)6(8)11-3-10-5/h3H,2,9H2,1H3
    • InChI Key: QTCMXUDNAULOTH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C(=O)OCC)=NC=N1)N

Computed Properties

  • Exact Mass: 201.0305042g/mol
  • Monoisotopic Mass: 201.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.395±0.06 g/cm3(Predicted)
  • Boiling Point: 326.4±37.0 °C(Predicted)
  • pka: -1.70±0.26(Predicted)

Ethyl 5-amino-6-chloropyrimidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemShuttle
181905-250mg
ethyl 5-amino-6-chloropyrimidine-4-carboxylate
1393570-78-9 95%
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$392.00 2025-07-04
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Key Organics Ltd
CS-2751-0.25g
ethyl 5-amino-6-chloropyrimidine-4-carboxylate
1393570-78-9 >95%
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£579.00 2025-07-04
Key Organics Ltd
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ethyl 5-amino-6-chloropyrimidine-4-carboxylate
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